3,4-diethoxy-N-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)benzamide

• IUPAC Name: 3,4-diethoxy-N-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C18H24N4O3/c1-3-24-14-9-8-13(11-15(14)25-4-2)18(23)19-12-17-21-20-16-7-5-6-10-22(16)17/h8-9,11H,3-7,10,12H2,1-2H3,(H,19,23)
• InChI Key: YKBXKTLZEPIVRM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCC2=NN=C3N2CCCC3)OCC
• Molecular Formula: C18H24N4O3
• Molecular Weight: 344.4 g/mol

Description

The compound “3,4-diethoxy-N-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)benzamide” is a part of a focused small molecule library of 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazines. These compounds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases.

Synthesis Analysis

The synthesis of these compounds involves approaches toward medicinal chemistry relevant building blocks based on the [1,2,4]triazolo[4,3-a]pyrazine platform. The methods provide quick and multigram access to the target derivatives starting from commercially available nonexpensive reagents. The synthesis of 1,2,4-triazole-containing scaffolds using 3-amino-1,2,4-triazole has also been highlighted.

Molecular Structure Analysis

The molecular structure of these compounds is based on the [1,2,4]triazolo[4,3-a]pyrazine platform. The NMR spectrum of a similar compound, (5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrazin-3-yl)-methanol dihydrochloride, has been reported.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the use of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.